Cas no 1593368-80-9 (N,5,6-Triethyl-1,2,4-triazin-3-amine)

N,5,6-Triethyl-1,2,4-triazin-3-amine structure
1593368-80-9 structure
Product Name:N,5,6-Triethyl-1,2,4-triazin-3-amine
CAS No:1593368-80-9
MF:C9H16N4
MW:180.250141143799
CID:5691659
PubChem ID:114389631
Update Time:2023-10-13

N,5,6-Triethyl-1,2,4-triazin-3-amine Chemical and Physical Properties

Names and Identifiers

    • 1593368-80-9
    • N,5,6-Triethyl-1,2,4-triazin-3-amine
    • EN300-1616002
    • 1,2,4-Triazin-3-amine, N,5,6-triethyl-
    • Inchi: 1S/C9H16N4/c1-4-7-8(5-2)12-13-9(11-7)10-6-3/h4-6H2,1-3H3,(H,10,11,13)
    • InChI Key: SVCHCAYETKIAME-UHFFFAOYSA-N
    • SMILES: N1C(=NN=C(CC)C=1CC)NCC

Computed Properties

  • Exact Mass: 180.137496527g/mol
  • Monoisotopic Mass: 180.137496527g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 140
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 50.7Ų

Experimental Properties

  • Density: 1.055±0.06 g/cm3(Predicted)
  • Boiling Point: 300.4±45.0 °C(Predicted)
  • pka: 4.54±0.29(Predicted)

N,5,6-Triethyl-1,2,4-triazin-3-amine Pricemore >>

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